Cas no 1785071-27-3 (3-cyclobutyl-3-hydroxybutanoic acid)

• Product Name: 3-cyclobutyl-3-hydroxybutanoic acid
• CAS No: 1785071-27-3
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 6275906
• PubChem ID: 105430922
• Update Time: 2025-10-28

3-cyclobutyl-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutyl-3-hydroxybutanoic acid
• EN300-1296829
• 1785071-27-3
• SCHEMBL17582738

• Inchi： 1S/C8H14O3/c1-8(11,5-7(9)10)6-3-2-4-6/h6,11H,2-5H2,1H3,(H,9,10)
• InChI Key： JYYZEZVPTDCWHN-UHFFFAOYSA-N
• SMILES： OC(C)(CC(=O)O)C1CCC1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-cyclobutyl-3-hydroxybutanoic acid

Recent Advances in the Study of 3-Cyclobutyl-3-hydroxybutanoic Acid (CAS: 1785071-27-3)

In recent years, 3-cyclobutyl-3-hydroxybutanoic acid (CAS: 1785071-27-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutyl and hydroxybutanoic acid functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential roles in drug development.

One of the key areas of research has been the synthesis and optimization of 3-cyclobutyl-3-hydroxybutanoic acid. Recent publications have highlighted novel synthetic routes that improve yield and purity, making it more accessible for further studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enzymatic synthesis method that reduces byproduct formation and enhances scalability. This advancement is particularly relevant for industrial applications where cost-effectiveness and reproducibility are critical.

Pharmacological studies have also shed light on the compound's mechanism of action. Preliminary findings suggest that 3-cyclobutyl-3-hydroxybutanoic acid may act as a modulator of specific metabolic pathways, particularly those involved in lipid metabolism and inflammation. In vitro and in vivo experiments have shown that the compound exhibits anti-inflammatory properties, potentially making it a candidate for treating chronic inflammatory diseases. However, further research is needed to fully understand its pharmacokinetics and toxicology profile.

Another exciting development is the exploration of 3-cyclobutyl-3-hydroxybutanoic acid as a building block for more complex drug molecules. Its structural features make it a versatile intermediate in the synthesis of bioactive compounds. Recent patents have disclosed its use in the development of prodrugs and targeted therapies, particularly in oncology and neurodegenerative diseases. These applications underscore the compound's versatility and its potential to address unmet medical needs.

Despite these promising findings, challenges remain. The stability of 3-cyclobutyl-3-hydroxybutanoic acid under physiological conditions and its bioavailability are areas that require further investigation. Additionally, the compound's interactions with other drugs and its long-term effects are yet to be thoroughly studied. Addressing these gaps will be crucial for advancing its clinical applications.

In conclusion, 3-cyclobutyl-3-hydroxybutanoic acid (CAS: 1785071-27-3) represents a promising avenue for future research in chemical biology and drug development. Its unique properties and potential therapeutic applications make it a compound worth watching in the coming years. Continued efforts in synthesis optimization, pharmacological studies, and clinical translation will be essential to unlock its full potential.